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Compound of Interest

Compound Name: SR12343

Cat. No.: B3025790

Technical Support Center: SR12343

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers using the investigational IKK/NF-kB inhibitor, SR12343, in mouse
models. The following information is intended for researchers, scientists, and drug development
professionals.

Frequently Asked Questions (FAQSs)

Q1: What is the mechanism of action for SR123437

SR12343 is a small molecule inhibitor of the IkB kinase (IKK) complex, which is a key regulator
of the NF-kB signaling pathway. It functions as a mimetic of the NEMO-binding domain (NBD),
disrupting the interaction between IKK[3 and NEMO (NF-kB essential modulator). This
disruption prevents the phosphorylation and subsequent degradation of IkBa, thereby
sequestering NF-kB in the cytoplasm and inhibiting its translocation to the nucleus to activate
pro-inflammatory and other target genes.

Signaling Pathway of SR12343 Action
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 To cite this document: BenchChem. [Adjusting SR12343 dosage for different mouse strains].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025790#adjusting-sr12343-dosage-for-different-
mouse-strains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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